5-methyl-N-(4-((2-(thiophen-2-yl)ethyl)carbamoyl)oxazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[4-(2-thiophen-2-ylethylcarbamoyl)-1,3-oxazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14N4O4S/c1-9-7-11(19-23-9)14(21)18-15-17-12(8-22-15)13(20)16-5-4-10-3-2-6-24-10/h2-3,6-8H,4-5H2,1H3,(H,16,20)(H,17,18,21)
• InChI Key: NQUNAEZJOFTYBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CO2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings including thiophene, isoxazole, and oxazole. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. It contains a thiophene ring, which is a five-membered ring with one sulfur atom. It also has isoxazole and oxazole rings, which are five-membered rings with two heteroatoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups and heterocyclic rings. Thiophene, isoxazole, and oxazole rings can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of heterocyclic rings and polar functional groups could affect its solubility, boiling point, and other properties.

Scientific Research Applications

Antitumor Applications

• Antitumor Imidazotetrazines : Research on imidazotetrazines, a class of compounds with broad-spectrum antitumor activity, demonstrates the synthesis and chemistry of novel derivatives. These compounds show curative activity against specific types of leukemia and may act as prodrugs for more active compounds in aqueous solutions (Stevens et al., 1984).

Antimicrobial and Antifungal Agents

• Hybrid Molecules with Biological Activities : A study on the synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties investigated their antimicrobial, antilipase, and antiurease activities. Some compounds showed good to moderate activity against test microorganisms (Başoğlu et al., 2013).

Synthesis and Characterization of Novel Compounds

• Carbazole Derivatives : The synthesis, characterization, and biological evaluation of novel carbazole derivatives revealed significant antibacterial, antifungal, and anticancer activities among the tested compounds (Sharma et al., 2014).

Molluscicidal Properties

• Thiazolo[5,4-d]pyrimidines : Research on thiazolo[5,4-d]pyrimidines demonstrated the synthesis of compounds with excellent yields and potential molluscicidal properties against the intermediate host of schistosomiasis (El-bayouki & Basyouni, 1988).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many thiophene derivatives have shown promising pharmacological activities.

Future Directions

Future research could focus on exploring the potential biological activities of this compound and optimizing its properties for specific applications. This could involve synthesizing analogs, studying its mechanism of action, and evaluating its efficacy and safety in biological models.